Cas no 883566-56-1 (Methyl 4-(5-amino-6-hydroxybenzo[d]oxazol-2-yl)benzoate)

• Product Name: Methyl 4-(5-amino-6-hydroxybenzo[d]oxazol-2-yl)benzoate
• CAS No: 883566-56-1
• MF: C₁₅H₁₂N₂O₄
• MW: 284.266783714294
• CID: 69274
• PubChem ID: 24820742
• Update Time: 2025-05-19

Methyl 4-(5-amino-6-hydroxybenzo[d]oxazol-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(5-amino-6-hydroxybenzo[d]oxazol-2-yl)benzoate
• methyl 4-(5-amino-6-hydroxy-1,3-benzoxazol-2-yl)benzoate
• Methyl 4-(5-amino-6-hydroxylbenzoxazol-2-yl)benzoate
• HYMVXXQIUSYBLL-UHFFFAOYSA-N
• AKOS015951156
• Methyl4-(5-amino-6-hydroxylbenzoxazol-2-yl)benzoate
• Methyl4-(5-amino-6-hydroxybenzo[d]oxazol-2-yl)benzoate
• 883566-56-1
• A842565
• SCHEMBL17024443
• Methyl 4-(5'-amino-6' Chydroxylbenzoxazol-2-yl)benzate
• METHYL 4-(5'-AMINO-6'-HYDROXYLBENZOXAZOL-2'-YL)BENZOATE
• methyl 4-(5-amino-6-hydroxybenzoxazole-2-yl)benzoate
• DTXSID20647577
• FT-0741946
• DB-077268
• methyl 4-(5'-amino-6'-hydroxylbenzoxazol-2-yl)benzate

• Inchi： 1S/C15H12N2O4/c1-20-15(19)9-4-2-8(3-5-9)14-17-11-6-10(16)12(18)7-13(11)21-14/h2-7,18H,16H2,1H3
• InChI Key： HYMVXXQIUSYBLL-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C(=O)OC)=CC=2)=NC2C=C(C(=CC1=2)O)N

Computed Properties

• Exact Mass: 284.08000
• Monoisotopic Mass: 284.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.6A^2
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.2

Experimental Properties

• Color/Form: Golden yellow crystalline powder
• Density: 1.397
• Boiling Point: 463.5 ºC at 760 mmHg
• Flash Point: 463.5 ºC at 760 mmHg
• Refractive Index: 1.68
• PSA: 98.58000
• LogP: 3.15040

Additional information on Methyl 4-(5-amino-6-hydroxybenzo[d]oxazol-2-yl)benzoate

Recent Advances in the Study of Methyl 4-(5-amino-6-hydroxybenzo[d]oxazol-2-yl)benzoate (CAS: 883566-56-1)

Methyl 4-(5-amino-6-hydroxybenzo[d]oxazol-2-yl)benzoate (CAS: 883566-56-1) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications in drug discovery, particularly as a scaffold for the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic uses.

The compound belongs to the benzoxazole family, which is known for its diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. Recent synthetic approaches have optimized the yield and purity of Methyl 4-(5-amino-6-hydroxybenzo[d]oxazol-2-yl)benzoate, making it more accessible for further biological evaluation. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structural integrity.

In vitro studies have demonstrated that Methyl 4-(5-amino-6-hydroxybenzo[d]oxazol-2-yl)benzoate exhibits promising inhibitory effects on specific enzyme targets involved in inflammatory pathways. For instance, it has shown significant activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs.

Further investigations into the compound's mechanism of action have revealed its ability to modulate intracellular signaling pathways, including the NF-κB pathway, which plays a critical role in inflammation and immune responses. Molecular docking studies have provided insights into the binding interactions between the compound and its target proteins, highlighting the importance of the benzoxazole moiety in its biological activity.

Recent preclinical studies have evaluated the pharmacokinetic properties of Methyl 4-(5-amino-6-hydroxybenzo[d]oxazol-2-yl)benzoate, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have indicated favorable oral bioavailability and metabolic stability, supporting its potential for further development as a therapeutic agent. However, additional in vivo studies are needed to assess its efficacy and safety in animal models.

In addition to its anti-inflammatory properties, Methyl 4-(5-amino-6-hydroxybenzo[d]oxazol-2-yl)benzoate has also been investigated for its potential anticancer effects. Preliminary studies have shown that it can induce apoptosis in certain cancer cell lines, possibly through the activation of caspase-dependent pathways. These findings open new avenues for the development of benzoxazole-based anticancer agents.

Despite these promising results, challenges remain in the clinical translation of Methyl 4-(5-amino-6-hydroxybenzo[d]oxazol-2-yl)benzoate. Issues such as solubility, toxicity, and off-target effects need to be addressed through further structural optimization and pharmacological studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles.

In conclusion, Methyl 4-(5-amino-6-hydroxybenzo[d]oxazol-2-yl)benzoate (CAS: 883566-56-1) represents a promising candidate for drug development, with potential applications in inflammation and cancer therapy. Ongoing research is expected to provide deeper insights into its biological mechanisms and therapeutic potential, paving the way for future clinical trials.